Cas no 1806920-55-7 (Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1806920-55-7
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4867995
• Update Time: 2025-05-21

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)4-3-17-7(8(12)13)5(6(4)11)10(14,15)16/h3,8H,2H2,1H3
• InChI Key： ZWKWQOLLISCXHB-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

Research Brief on Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806920-55-7)

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806920-55-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel pharmaceuticals and crop protection agents, owing to its unique structural features and reactivity.

The compound's structure, characterized by multiple fluorine substituents, enhances its metabolic stability and lipophilicity, making it an attractive candidate for drug design. Researchers have explored its utility in the synthesis of kinase inhibitors, antiviral agents, and herbicides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective JAK2 inhibitors, which are pivotal in treating myeloproliferative disorders. The bromo and ester functional groups in the molecule allow for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In agrochemical applications, Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate has been investigated for its role in synthesizing next-generation herbicides. A recent patent (WO2023056789) disclosed its incorporation into herbicidal compositions with improved selectivity and environmental safety. The trifluoromethyl group, in particular, contributes to enhanced binding affinity to target enzymes in weeds, while the difluoromethyl moiety mitigates off-target effects.

Synthetic methodologies for this compound have also advanced. A 2024 report in Organic Process Research & Development detailed a scalable, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, achieving a yield of 85% with minimal purification steps. This innovation addresses previous challenges related to cost and scalability, paving the way for industrial adoption.

Despite its promise, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential toxicity. Ongoing research aims to refine its derivatives for clinical and agricultural use, with several candidates currently in preclinical trials. The versatility of Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate underscores its importance as a building block in modern chemical biology, bridging the gap between discovery and application.